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Compound of Interest

Compound Name: DL-Methioninol

Cat. No.: B1345532

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling DL-Methioninol, including operational and disposal plans. By offering clear,
procedural, and step-by-step guidance, this document aims to be the preferred source for
laboratory safety and chemical handling information, fostering a deep trust that extends beyond
the product itself.

Disclaimer: As of the last update, a specific Safety Data Sheet (SDS) for DL-Methioninol (CAS
16720-80-2) was not readily available. The following recommendations are based on the safety
data for the closely related compound, DL-Methionine. It is crucial to handle DL-Methioninol
with a high degree of caution, assuming its hazards are at least equivalent to, and potentially
greater than, those of DL-Methionine. Always consult with your institution's Environmental
Health and Safety (EHS) department for specific guidance.

Personal Protective Equipment (PPE) and
Engineering Controls

When handling DL-Methioninol, a comprehensive approach to safety involves a combination
of engineering controls and personal protective equipment to minimize exposure.
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Control Type

Recommendation

Engineering Controls

Ventilation

Work in a well-ventilated area. The use of a
fume hood or local exhaust ventilation is
strongly recommended, especially when
handling the powder form to minimize dust
generation.[1][2][3]

Eyewash Station

Facilities should be equipped with an eyewash

station in close proximity to the handling area.[3]

Safety Shower

A safety shower should be readily accessible.[3]

Personal Protective Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[4][5] Gloves should be
inspected prior to use and disposed of in

accordance with good laboratory practices.[2][6]

Respiratory Protection

If workplace conditions warrant respirator use, a
respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI Z88.2
requirements or European Standard EN 149
must be followed.[3] A particulate filter device

(EN 143) may be necessary if dust is generated.

[7]

Operational Plan: Step-by-Step Handling

Procedures
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Adherence to a strict operational protocol is essential for minimizing risks and ensuring a safe
laboratory environment.

e Pre-Handling Checklist:

o

Ventilation: Confirm that the fume hood or local exhaust ventilation is operational.[5]

[¢]

PPE Availability: Ensure all necessary PPE is readily available and in good condition.[5]

o

Emergency Equipment: Locate the nearest eyewash station and safety shower, ensuring
they are accessible and operational.[5]

[e]

Spill Kit: Have a spill kit appropriate for handling solid chemical spills readily available.[5]
» Weighing and Transfer:

o Conduct all weighing and transfer operations within a designated area, preferably inside a
fume hood or on a bench with local exhaust ventilation to minimize dust generation.[5]

o Avoid creating dust clouds.[3]
e Solution Preparation:

o If preparing a solution, add the solid DL-Methioninol to the solvent slowly to prevent
splashing.[5]

e Post-Handling Procedures:

o Thoroughly wash hands with soap and water after handling is complete, even if gloves
were worn.[3][5]

o Clean the work area and any equipment used with an appropriate solvent.[5]
o Decontaminate or dispose of used PPE according to institutional guidelines.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.benchchem.com/product/b1345532?utm_src=pdf-body
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://pim-resources.coleparmer.com/sds/17927.pdf
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.flinnsci.com/sds_508-dl-methionine/sds_508/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation I L .
respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Get medical aid. Flush skin with plenty of water
. for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Wash clothing

before reuse.[3]

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower
eyelids. Get medical aid.[3]

Never give anything by mouth to an
) unconscious person. Get medical aid. Do NOT
Ingestion i . i )
induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and laboratory safety.

¢ Solid Waste: Dispose of solid DL-Methioninol and any contaminated materials (e.g.,
weighing paper, gloves) in a designated and clearly labeled hazardous waste container.

¢ Contaminated Packaging: Dispose of as unused product.[2]

o General Guidance: All disposal practices must be in accordance with federal, state, and local
regulations. Consult with your institution's environmental health and safety department for
specific guidance on chemical waste disposal.

Chemical Spill Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of DL-
Methioninol.
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Caption: Chemical Spill Response Workflow for DL-Methioninol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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